Cas no 119022-51-4 (1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one)
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one
- TIMTEC-BB SBB000154
- 5-HYDROXY-2-METHYL-3-TRIFLUOROMETHYL-1H-PYRAZOLE
- 3-HYDROXY-1-METHYL-5-TRIFLUOROMETHYL-1H-PYRAZOLE
- 3-HYDROXY-1-METHYL-5-(TRIFLUOROMETHYL)PYRAZOLE
- 5-(TRIFLUOROMETHYL)-1-METHYL-1H-PYRAZOL-3-OL
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol
- 3H-Pyrazol-3-one,1,2-dihydro-1-methyl-5-(trifluoromethyl)-
- 2-methyl-3-(trifluoromethyl)-1H-pyrazol-5-one
- 1-Methyl-5-trifluoromethylpyrazol-3-ol
- 3-Hydroxy-1-methyl-5-(trifluoromethyl)-1H-pyrazole
- 3-Hydroxy-1-methyl-5-trifluoromethylpyrazole
- 5-(Trifluoromethyl)-3-hydroxy-1-methylpyrazole
- 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol,99+%
- 3-Hydroxy-1-methyl-5-(trifluoromethyl)pyrazole97%
- 1-Methyl-5-(trifluoromethyl)-1h-pyrazol-3-ol ,97%
- 1-Methyl-5-trifluoromethyl-1,2-dihydropyrazol-3-one
- 1-methyl-5-(trifluoromethyl)pyrazol-3-ol
- AK124099
- 3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-5-(trifluoromethyl)-
- PubChem11389
- Maybridge1_001628
- HMS546B22
- 5-trifluoromethyl-3-hydroxy-1-methylpyrazole
- 1-methyl-5-(trifluoromethyl)-pyrazol-3-ol
- W18338
- 1-methyl-3-hydroxy-5-trifluoromethylpyrazole
- SY106620
- 1-methyl-5-(trifluoromethyl)pyrazol-3-one
- EN300-1448565
- 5E-366S
- Z1198320199
- DTXSID40369289
- AC-27627
- W-205031
- 1-methyl-5-(trifluoromethyl)-2,3-dihydro-1H-pyrazol-3-one
- AMY6446
- 119022-51-4
- 1-methyl-5-(trifluoromethyl)-pyrazol-3-one
- CS-0006552
- AKOS005254812
- 2-methyl-3-(triluoromethyl)-1H-pyrazol-5-one
- 3-Hydroxy-1-methyl-5-(trifluoromethyl)pyrazole, 97%
- MFCD00085094
- AHMULVOUUYJPLF-UHFFFAOYSA-N
- 1-Methyl-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
- CHEBI:194848
- SCHEMBL1241627
- AKOS005070629
- FT-0615795
- 1-methyl-5-trifluoromethyl-1H-pyrazol-3-ol
- 3-Hydroxy-1-methyl-5-(trifluoromethyl)pyrazole 97%
- 5-HYDROXY-2-METHYL-3-TRIFLUOROMETHYL-1H- PYRAZOLE 99+%
- ALBB-027253
- 1,2-DIHYDRO-1-METHYL-5-(TRIFLUOROMETHYL)-3H-PYRAZOL-3-ONE
- STL388017
- 1H-pyrazol-3-ol, 1-methyl-5-(trifluoromethyl)-
- 1-METHYL-5-(TRIFLUOROMETHYL)-2H-PYRAZOL-3-ONE
-
- MDL: MFCD00085094
- Inchi: 1S/C5H5F3N2O/c1-10-3(5(6,7)8)2-4(11)9-10/h2H,1H3,(H,9,11)
- InChI Key: QEHXHKNBIGEWIH-UHFFFAOYSA-N
- SMILES: FC(C1=CC(NN1C)=O)(F)F
- BRN: 3543409
Computed Properties
- Exact Mass: 166.03500
- Monoisotopic Mass: 166.03539727 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 32.299
- Molecular Weight: 166.10
Experimental Properties
- Color/Form: Yellowish crystalline powder
- Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 129-134 °C
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: Slightly soluble (16 g/l) (25 º C),
- PSA: 38.05000
- LogP: 1.14450
- Solubility: Not available
- pka: 7.35±0.70(Predicted)
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H315-H319-H335
- Warning Statement: P261-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 25-36/37/38
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
- Safety Term:S24/25
- Storage Condition:Room temperature storage
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010737-250mg |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol |
119022-51-4 | 0.97 | 250mg |
£34.00 | 2022-03-01 | |
| Fluorochem | 010737-1g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol |
119022-51-4 | 0.97 | 1g |
£81.00 | 2022-03-01 | |
| Fluorochem | 010737-5g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol |
119022-51-4 | 0.97 | 5g |
£272.00 | 2022-03-01 | |
| Fluorochem | 010737-10g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ol |
119022-51-4 | 0.97 | 10g |
£445.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H166326-10g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 10g |
¥3020.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H166326-1g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 1g |
¥614.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H166326-250mg |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 250mg |
¥234.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H166326-5g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 5g |
¥1888.90 | 2023-09-02 | |
| Alichem | A049005658-5g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 5g |
$327.86 | 2023-09-04 | |
| Alichem | A049005658-10g |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one |
119022-51-4 | 97% | 10g |
$596.78 | 2023-09-04 |
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Suppliers
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one
Introduction to 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one (CAS No. 119022-51-4)
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one, also known by its CAS number 119022-51-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrazole family, characterized by its unique structure and functional groups, which contribute to its diverse biological activities and potential therapeutic applications.
The molecular formula of 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one is C6H6F3N2O, and its molecular weight is approximately 183.12 g/mol. The presence of the trifluoromethyl group and the methyl group in the pyrazole ring imparts unique chemical properties to this compound, making it a valuable scaffold for the design and synthesis of novel drugs.
In recent years, 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one has gained considerable attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. These activities are attributed to its ability to modulate various biological targets, such as enzymes, receptors, and signaling pathways.
Anti-inflammatory Activity: Studies have demonstrated that 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one possesses potent anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Antiviral Activity: The antiviral potential of 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one has also been explored. Research indicates that this compound can inhibit the replication of various viruses, including influenza virus and hepatitis C virus (HCV). The mechanism of action involves interference with viral entry or replication processes, making it a potential therapeutic agent against viral infections.
Anticancer Activity: In the field of oncology, 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one has shown promising results in preclinical studies. It has been found to exhibit cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The compound's anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.
Beyond its direct biological activities, 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one serves as an important building block in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable intermediate in organic synthesis. Researchers can modify this core structure to create derivatives with enhanced potency or selectivity for specific therapeutic targets.
The synthetic accessibility of 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multistep reactions that include nucleophilic substitution, cyclization, and functional group manipulation.
In conclusion, 1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3(2H)-one (CAS No. 119022-51-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and synthetic versatility make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the pursuit of innovative treatments for various diseases.
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